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Application Note
This document provides a detailed protocol for the encapsulation of messenger RNA (mRNA)

using the ionizable cationic lipid 113-N16B to form lipid nanoparticles (LNPs). These LNPs are

specifically designed for preferential delivery to pulmonary endothelial cells, offering a

promising non-viral vector for therapeutic applications targeting lung diseases.[1] The following

protocols outline the necessary steps for formulation, purification, and characterization of 113-
N16B LNPs, ensuring reproducibility and optimal performance for preclinical research.

The formulation strategy is based on the established principle of rapid mixing of a lipid solution

in ethanol with an aqueous mRNA solution at a low pH. This process, facilitated by a

microfluidic mixing device, enables the self-assembly of LNPs with entrapped mRNA. The

ionizable nature of 113-N16B is crucial for both efficient mRNA encapsulation at acidic pH and

subsequent endosomal escape within target cells at physiological pH. The resulting LNPs are

characterized by their size, polydispersity, surface charge, and mRNA encapsulation efficiency,

all of which are critical quality attributes that influence their in vivo behavior and therapeutic

efficacy.
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Quantitative Data Summary
The following table summarizes the typical formulation parameters and expected

characterization results for mRNA-LNPs formulated with 113-N16B. These values are derived

from literature on similar lung-targeting LNP systems and represent target specifications for

successful formulation.

Parameter Target Value Method of Analysis

Formulation

Molar Ratio (113-N16B :

Helper Lipid : Cholesterol :

PEG-Lipid)

50 : 10 : 38.5 : 1.5 -

N:P Ratio (Nitrogen in 113-

N16B to Phosphate in mRNA)
~3-6 Calculation

Characterization

Particle Size (Diameter) 80 - 120 nm
Dynamic Light Scattering

(DLS)

Polydispersity Index (PDI) < 0.2
Dynamic Light Scattering

(DLS)

Zeta Potential
Neutral to slightly negative at

physiological pH
Laser Doppler Electrophoresis

mRNA Encapsulation

Efficiency
> 90% RiboGreen Assay

Experimental Protocols
Materials and Reagents

113-N16B (Ionizable Cationic Lipid)

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) (Helper Lipid)

Cholesterol
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1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]

(DMG-PEG 2000) (PEG-Lipid)

Messenger RNA (mRNA) encoding the protein of interest

Ethanol (200 proof, RNase-free)

Citrate Buffer (50 mM, pH 4.0, RNase-free)

Phosphate-Buffered Saline (PBS), pH 7.4 (RNase-free)

RNase-free water

RiboGreen RNA Quantitation Kit

Microfluidic mixing device and cartridges (e.g., NanoAssemblr®)

Dialysis cassettes (e.g., Slide-A-Lyzer™, 10K MWCO)

Dynamic Light Scattering (DLS) instrument

Spectrofluorometer

Preparation of Stock Solutions
Lipid Stock Solution (in Ethanol):

Prepare individual stock solutions of 113-N16B, DSPC, Cholesterol, and DMG-PEG 2000

in 200 proof ethanol.

Combine the individual lipid stock solutions in the desired molar ratio (e.g., 50:10:38.5:1.5)

to create a final mixed lipid stock solution. The total lipid concentration should be

optimized based on the microfluidic system used, typically in the range of 10-25 mg/mL.

Gently warm the solution if necessary to ensure all lipids are fully dissolved.

mRNA Stock Solution (in Citrate Buffer):
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Dilute the purified mRNA to the desired concentration (e.g., 0.5-2 mg/mL) in 50 mM citrate

buffer (pH 4.0).

Ensure the mRNA solution is kept on ice to prevent degradation.

LNP Formulation using Microfluidics
Set up the microfluidic mixing device according to the manufacturer's instructions.

Load the lipid stock solution into one syringe and the mRNA stock solution into another

syringe.

Set the flow rate ratio of the aqueous to organic phase (typically 3:1) and the total flow rate

(e.g., 12 mL/min).

Initiate the mixing process. The two solutions will be rapidly mixed in the microfluidic

cartridge, leading to the spontaneous self-assembly of mRNA-loaded LNPs.

Collect the resulting LNP solution.

Purification of LNPs
To remove the ethanol and unencapsulated mRNA, dialyze the collected LNP solution

against sterile PBS (pH 7.4) at 4°C.

Use a dialysis cassette with an appropriate molecular weight cutoff (e.g., 10K MWCO).

Perform dialysis for at least 18 hours with at least two changes of the PBS buffer.

Characterization of LNPs
Particle Size and Polydispersity Index (PDI):

Dilute a small aliquot of the purified LNP solution in PBS.

Measure the hydrodynamic diameter and PDI using a Dynamic Light Scattering (DLS)

instrument.

Zeta Potential:
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Dilute a small aliquot of the purified LNP solution in an appropriate buffer (e.g., 10 mM

NaCl).

Measure the surface charge of the LNPs using a laser Doppler electrophoresis instrument.

mRNA Encapsulation Efficiency:

Use a RiboGreen RNA quantitation assay to determine the amount of encapsulated

mRNA.

Measure the fluorescence of the LNP sample before and after lysis with a detergent (e.g.,

0.5% Triton X-100).

The fluorescence of the intact LNPs represents the unencapsulated (free) mRNA, while

the fluorescence after lysis represents the total mRNA.

Calculate the encapsulation efficiency using the following formula:

Encapsulation Efficiency (%) = [(Total mRNA - Free mRNA) / Total mRNA] x 100
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Click to download full resolution via product page

Caption: Experimental workflow for mRNA encapsulation with 113-N16B.
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Caption: Targeted delivery and mechanism of action of 113-N16B LNPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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